Cas no 801303-28-6 (4-Carboethoxyphenyl cyclobutyl ketone)

• Product Name: 4-Carboethoxyphenyl cyclobutyl ketone
• CAS No: 801303-28-6
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• MDL: MFCD03841256
• CID: 1068293
• PubChem ID: 24724122
• Update Time: 2025-04-20

4-Carboethoxyphenyl cyclobutyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-Carboethoxyphenyl cyclobutyl ketone
• ethyl 4-(cyclobutanecarbonyl)benzoate
• ethyl 4-(cyclobutylcarbonyl)benzoate
• ethyl 4-(cyclobutylcarbonyl)benzoic acid
• MFCD03841256
• 801303-28-6
• JVGGVLGYEVKWJU-UHFFFAOYSA-N
• 4-CARBOETHOXYPHENYLCYCLOBUTYLKETONE
• DTXSID60642521
• FT-0704960
• AKOS016019973
• SCHEMBL2250288
• DA-02676

• MDL： MFCD03841256
• Inchi： 1S/C14H16O3/c1-2-17-14(16)12-8-6-11(7-9-12)13(15)10-4-3-5-10/h6-10H,2-5H2,1H3
• InChI Key： JVGGVLGYEVKWJU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OCC)=CC=1)C1CCC1

Computed Properties

• Exact Mass: 232.11000
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.84610